Cas no 91416-98-7 (6-Iodo-1,2,4-triazin-3-amine)

• Product Name: 6-Iodo-1,2,4-triazin-3-amine
• CAS No: 91416-98-7
• MF: C₃H₃IN₄
• MW: 221.987191438675
• CID: 1088726
• PubChem ID: 13261513
• Update Time: 2025-10-29

6-Iodo-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1,2,4-triazin-3-amine
• 91416-98-7
• SB73656
• DTXSID40532794

• Inchi： 1S/C3H3IN4/c4-2-1-6-3(5)8-7-2/h1H,(H2,5,6,8)
• InChI Key： NLGHPEZDURXTNP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N)N=N1

Computed Properties

• Exact Mass: 221.94024g/mol
• Monoisotopic Mass: 221.94024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.7Ų

6-Iodo-1,2,4-triazin-3-amine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD259754)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 6-Iodo-1,2,4-triazin-3-amine

Comprehensive Overview of 6-Iodo-1,2,4-triazin-3-amine (CAS No. 91416-98-7): Properties, Applications, and Research Insights

6-Iodo-1,2,4-triazin-3-amine, identified by its CAS number 91416-98-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodine-substituted triazine derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. The presence of both iodo and amine functional groups enables diverse reactivity patterns, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Researchers increasingly focus on this compound due to its potential in designing novel bioactive molecules, particularly in the context of drug discovery and crop protection agents.

In recent years, the demand for 6-Iodo-1,2,4-triazin-3-amine has surged alongside advancements in precision medicine and sustainable agriculture. Its molecular framework aligns with the growing trend of halogenated heterocycles in medicinal chemistry, where iodine's heavy atom effect enhances binding affinity to biological targets. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize this compound, ensuring high purity for research applications. Environmental scientists also explore its degradation pathways, addressing concerns about green chemistry and eco-friendly synthesis.

The compound's stability under physiological conditions makes it particularly relevant for proteomics studies and bioconjugation. Recent publications highlight its utility in creating fluorescent probes for cellular imaging, leveraging the iodo group for click chemistry modifications. Industrial applications include its use as a building block for electronic materials, where triazine cores contribute to thermally stable polymers. As synthetic methodologies evolve, CAS 91416-98-7 continues to inspire innovations in catalysis and material science.

From a commercial perspective, suppliers emphasize custom synthesis services for 6-Iodo-1,2,4-triazin-3-amine to meet varied research needs. Regulatory compliance with REACH and GMP standards ensures its safe handling in laboratory settings. The compound's structure-activity relationships (SAR) are frequently discussed in academic forums, particularly regarding modifications that enhance bioavailability. With the rise of AI-assisted molecular design, computational chemists utilize this scaffold to predict novel derivatives with optimized properties.

Ongoing studies investigate the compound's role in antiviral drug development, responding to global health challenges. Its triazine core resembles privileged structures found in FDA-approved drugs, sparking interest in repurposing strategies. Meanwhile, patent analyses reveal growing IP activity around iodo-triazine derivatives, underscoring their commercial potential. As interdisciplinary research expands, 91416-98-7 remains at the forefront of molecular innovation, bridging gaps between academic discovery and industrial application.